Cas no 94803-09-5 ()
structure
Product Name:
CAS No:94803-09-5
MF:C18H12O6
MW:324.284285545349
CID:6715459
PubChem ID:15013564
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C18H12O6/c1-23-17(21)12-8-7-11-13(14(12)18(22)24-2)16(20)10-6-4-3-5-9(10)15(11)19/h3-8H,1-2H3
- InChI Key： KRQFODLIGZJQFB-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(C2=CC=C(C(=O)OC)C(C(=O)OC)=C21)=O
Computed Properties
- Exact Mass: 324.06338810g/mol
- Monoisotopic Mass: 324.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 86.7Ų
Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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